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Compound of Interest

Compound Name: Mcl-1 inhibitor 17

Cat. No.: B11449105

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Mcl-1 Inhibitor 17, a potent compound for cancer research. All
personnel must adhere to these procedures to mitigate risks and ensure a safe laboratory

environment.

Myeloid cell leukemia 1 (Mcl-1) is a critical anti-apoptotic protein, and its inhibition is a
promising avenue for cancer therapy.[1] Mcl-1 Inhibitor 17 is a small molecule compound
designed for this purpose.[2] However, as with many potent research compounds, it presents
potential hazards that necessitate stringent safety measures. A significant concern with the
broader class of Mcl-1 inhibitors is the potential for cardiotoxicity, which has been observed in
clinical studies of other Mcl-1 inhibitors.[3][4][5] Therefore, minimizing exposure is paramount.

Key Compound Information

While a comprehensive Safety Data Sheet (SDS) for Mcl-1 Inhibitor 17 is not publicly
available, the following information has been compiled from vendor and research sources.
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Property Value Source
Chemical Name Mcl-1 inhibitor 17 [2]

CAS Number 892250-00-9 [2]
Molecular Formula C27H25FN402 [2]
Molecular Weight 456.51 g/mol

Primary Use Cancer Research [2]
Solubility Soluble in DMSO [6]

Potential for cardiotoxicity as a
class effect.[3][4][5] As a

Known Hazards potent, cytotoxic compound, it
may be carcinogenic,

mutagenic, or teratogenic.[7]

Personal Protective Equipment (PPE)

Due to the potent nature of Mcl-1 Inhibitor 17 and its classification as a potential cytotoxic
agent, a comprehensive PPE strategy is mandatory. The following table outlines the required
PPE for various tasks.
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Task

Required Personal
Protective Equipment

Rationale

Handling Solid Compound
(Weighing, Aliquoting)

- Double Nitrile Gloves (ASTM
D6978 rated)[8]- Disposable,
fluid-resistant gown with back
closure[9]- Safety goggles and
a full-face shield[9][10]-
NIOSH-certified N95 or higher

respirator[10]

To prevent skin contact,
inhalation of airborne particles,

and eye exposure.

Handling Solubilized
Compound (in DMSO)

- Double Nitrile Gloves (ASTM
D6978 rated)[8]- Disposable,
fluid-resistant gown with back

closure[9]- Safety goggles

To protect against splashes
and skin absorption. DMSO
can facilitate the absorption of
other chemicals through the
skin.[11]

Spill Cleanup

- Double Nitrile Gloves (ASTM
D6978 rated)[8]- Disposable,
fluid-resistant gown with back
closure[9]- Safety goggles and
a full-face shield[9][10]-
NIOSH-certified N95 or higher
respirator[10]- Chemical-

resistant boot covers

To provide maximum
protection during the
management of a hazardous

spill.

Waste Disposal

- Double Nitrile Gloves (ASTM
D6978 rated)[8]- Disposable,
fluid-resistant gown with back

closure[9]- Safety goggles

To protect against accidental
exposure when handling

contaminated waste.

Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of Mcl-1

Inhibitor 17, from receipt to disposal.
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Safe Handling Workflow for Mcl-1 Inhibitor 17
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(Compound-Specific & General for Potent Compounds)

:
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l
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l

Use in Experiment

Cleanup & Disposal

Decontaminate Work Surfaces

;

Dispose of Contaminated Waste
in Designated Hazardous Waste Stream

:
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Mcl-1 Inhibitor 17.
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Experimental Protocols

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

e Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[12]

e The storage area should be clearly labeled as containing potent compounds.
Preparation of Stock Solutions:

o All handling of the solid compound must be performed in a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

o Wear the appropriate PPE as outlined in the table above.

o Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound. If not
possible, thoroughly decontaminate equipment after use.

o To prepare a stock solution, slowly add the appropriate volume of DMSO to the vial
containing the pre-weighed solid Mcl-1 Inhibitor 17.

o Cap the vial securely and vortex until the solid is completely dissolved.

Spill Management:

In the event of a spill, evacuate the immediate area and alert others.

Don the appropriate spill cleanup PPE.

For a liquid spill, cover with an absorbent material (e.g., vermiculite or sand).[13]

For a solid spill, gently cover with a damp paper towel to avoid generating dust.

Carefully collect the contaminated material into a designated hazardous waste container.
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o Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water), followed
by a rinse with water.[9]

» Dispose of all cleanup materials as hazardous waste.

Disposal Plan:

o All waste contaminated with Mcl-1 Inhibitor 17, including empty vials, pipette tips, gloves,
and spill cleanup materials, must be disposed of as hazardous chemical waste.

o Collect solid waste in a clearly labeled, sealed container.

 Liquid waste containing the compound and DMSO should be collected in a separate,
labeled, and sealed container for flammable liquid waste.[14]

o Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of
this compound down the drain.[14]

By adhering to these safety protocols, researchers can minimize their risk of exposure and
safely handle Mcl-1 Inhibitor 17 in the laboratory. The potential for cardiotoxicity with this class
of compounds underscores the importance of these measures. Always prioritize safety and
consult with your institution's environmental health and safety department for any specific
guestions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10600239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10600239/
https://www.jm-bio.com/product/PNOO10012.html
https://www.jm-bio.com/product/PNOO10012.html
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://www.shieldscientific.com/hazards/handling-cytotoxic-drugs/
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.fishersci.com/store/msds?partNumber=D1391&productDescription=DIMETHYL+SULFOXIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9e90000/sds-sheets-dmso-pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/DMSO-SOP.docx
https://www.york.ac.uk/biology/current-students-staff/health-safety/code-lab-standards/disposal-stds/
https://www.benchchem.com/product/b11449105#personal-protective-equipment-for-handling-mcl-1-inhibitor-17
https://www.benchchem.com/product/b11449105#personal-protective-equipment-for-handling-mcl-1-inhibitor-17
https://www.benchchem.com/product/b11449105#personal-protective-equipment-for-handling-mcl-1-inhibitor-17
https://www.benchchem.com/product/b11449105#personal-protective-equipment-for-handling-mcl-1-inhibitor-17
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11449105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11449105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem
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and industry.
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